Cas no 193067-63-9 (Pyrrolo[1,2-a]pyrazine-7-methanol,octahydro-, (7S,8aS)-)

• Product Name: Pyrrolo[1,2-a]pyrazine-7-methanol,octahydro-, (7S,8aS)-
• CAS No: 193067-63-9
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 116300
• PubChem ID: 45099445
• Update Time: 2025-04-18

Pyrrolo[1,2-a]pyrazine-7-methanol,octahydro-, (7S,8aS)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-7-methanol,octahydro-, (7S,8aS)-
• (7S,8aS)-Octahydropyrrolo[1,2-a]pyrazin-7-ylmethanol
• (7R,8S)-2-methyl-2-octadecene-7,8-diol 8-EE ether
• (7S,8AS)-7-hydroxymethyl-1,2,3,4,6,7,8,8a-octahydro-pyrrolo[1,2-a]pyrazine
• 2-Octadecen-7-ol, 8-(1-ethoxyethoxy)-2-methyl-
• ACMC-20lhq6
• AGN-PC-00MI79
• CTK3A1415
• Pyrrolo[1,2-a]pyrazine-7-methanol, octahydro-, (7S,8aS)- (9CI)
• 193067-63-9
• SCHEMBL7812661
• ITNLRLZNAQIFKI-YUMQZZPRSA-N
• ((7S,8AS)-octahydropyrrolo[1,2-a]pyrazin-7-yl)methanol

• Inchi： 1S/C8H16N2O/c11-6-7-3-8-4-9-1-2-10(8)5-7/h7-9,11H,1-6H2/t7-,8-/m0/s1
• InChI Key： ITNLRLZNAQIFKI-YUMQZZPRSA-N
• SMILES： OC[C@@H]1CN2CCNC[C@@H]2C1

Computed Properties

• Exact Mass: 156.12638
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines